Cas no 16279-73-5 (3-(1H-1,2,3-triazol-1-yl)aniline)

3-(1H-1,2,3-Triazol-1-yl)aniline is a versatile aromatic amine derivative featuring a triazole functional group. Its molecular structure, combining an aniline moiety with a 1,2,3-triazole ring, makes it a valuable intermediate in organic synthesis, particularly for click chemistry applications. The compound exhibits high reactivity in coupling reactions, enabling the formation of complex heterocyclic systems. Its stability under standard conditions and compatibility with a range of solvents enhance its utility in pharmaceutical and agrochemical research. The presence of both amine and triazole groups allows for further functionalization, facilitating the development of targeted compounds with potential biological activity. This product is suitable for use in controlled laboratory environments.

3-(1H-1,2,3-triazol-1-yl)aniline structure

16279-73-5 structure

Product Name:3-(1H-1,2,3-triazol-1-yl)aniline

CAS No:16279-73-5

MF:C₈H₈N₄

MW:160.17592048645

CID:4609736

PubChem ID:59199898

Update Time:2025-06-18

3-(1H-1,2,3-triazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

- 3-(1H-1,2,3-triazol-1-yl)benzenamine
- 3-(1H-1,2,3-TRIAZOL-1-YL)ANILINE
- CS-0308235
- WS-02660
- W19348
- MFCD20694019
- AKOS022817683
- DA-43591
- 3-(triazol-1-yl)aniline
- SCHEMBL2627224
- 16279-73-5
- JEGAFPBDMIPBAI-UHFFFAOYSA-N
- SY143537
- EN300-111966
- Z1262627319
- 3-[1,2,3]Triazol-1-yl-phenylamine
- 3-(1H-1,2,3-triazol-1-yl)aniline
- Inchi： 1S/C8H8N4/c9-7-2-1-3-8(6-7)12-5-4-10-11-12/h1-6H,9H2
- InChI Key： JEGAFPBDMIPBAI-UHFFFAOYSA-N
- SMILES： C1(N)=CC=CC(N2C=CN=N2)=C1

Computed Properties

Exact Mass: 160.074896272g/mol
Monoisotopic Mass: 160.074896272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 56.7Å²

3-(1H-1,2,3-triazol-1-yl)aniline Pricemore >>

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